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Compound of Interest

(2R)-2-Hydroxy-1-propyl
Compound Name:

Methanesulfonate
CAS No.: 262423-81-4
Cat. No.: B135215

Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Foreword

(2R)-2-Hydroxy-1-propyl Methanesulfonate is a chiral molecule of significant interest in the
pharmaceutical industry. Its stereospecific nature makes it a valuable building block in the
synthesis of complex, enantiomerically pure active pharmaceutical ingredients (APIs). This
guide, intended for researchers, scientists, and drug development professionals, provides a
comprehensive overview of this compound, from its fundamental chemical identity to its
synthesis, analysis, and safe handling. As a Senior Application Scientist, the following sections
are structured to offer not just data, but actionable insights grounded in established scientific
principles.

Section 1: Chemical Identity and Physicochemical
Properties

1.1. CAS Number and Molecular Formula
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The unique identifier for the (R)-enantiomer of 2-Hydroxy-1-propyl Methanesulfonate is CAS

Number 262423-81-4[1]. It is crucial to distinguish this from the (S)-enantiomer, which has the
CAS Number 262423-83-6.

Molecular Formula: C4aH1004S
Molecular Weight: 154.18 g/mol

Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Synthesis of chiral sulfinate esters by asymmetric condensation - PMC
[pmc.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [An In-Depth Technical Guide to (2R)-2-Hydroxy-1-
propyl Methanesulfonate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b135215/docs#an-in-depth-technical-guide-to-2r-2-
hydroxy-1-propyl-methanesulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b135215?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC8985065/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8985065/
https://www.benchchem.com/product/b135215/docs#an-in-depth-technical-guide-to-2r-2-hydroxy-1-propyl-methanesulfonate
https://www.benchchem.com/product/b135215/docs#an-in-depth-technical-guide-to-2r-2-hydroxy-1-propyl-methanesulfonate
https://www.benchchem.com/product/b135215/docs#an-in-depth-technical-guide-to-2r-2-hydroxy-1-propyl-methanesulfonate
https://www.benchchem.com/product/b135215/docs#an-in-depth-technical-guide-to-2r-2-hydroxy-1-propyl-methanesulfonate
https://www.benchchem.com/product/b135215?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135215?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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